Cas no 1806880-86-3 (Ethyl 3-(difluoromethyl)-4-iodo-2-methoxypyridine-5-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-4-iodo-2-methoxypyridine-5-acetate
• CAS No: 1806880-86-3
• MF: C₁₁H₁₂F₂INO₃
• MW: 371.119162559509
• CID: 4891568
• Update Time: 2025-05-26

Ethyl 3-(difluoromethyl)-4-iodo-2-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-4-iodo-2-methoxypyridine-5-acetate

• Inchi： 1S/C11H12F2INO3/c1-3-18-7(16)4-6-5-15-11(17-2)8(9(6)14)10(12)13/h5,10H,3-4H2,1-2H3
• InChI Key： RUXIKJIZNZHEIV-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=NC=C1CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(difluoromethyl)-4-iodo-2-methoxypyridine-5-acetate

Ethyl 3-(difluoromethyl)-4-iodo-2-methoxypyridine-5-acetate (CAS No. 1806880-86-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(difluoromethyl)-4-iodo-2-methoxypyridine-5-acetate, identified by its CAS number 1806880-86-3, represents a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its structural features and its pivotal role in the synthesis of various biologically active molecules. The presence of both difluoromethyl and iodo substituents, alongside a pyridine core, endows it with unique reactivity that is exploited in multiple synthetic pathways.

The difluoromethyl group is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in drug candidates. Its incorporation into molecular frameworks often leads to improved pharmacokinetic profiles, making it a favored moiety in medicinal chemistry. The iodo substituent, on the other hand, serves as an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are instrumental in constructing complex heterocyclic structures, which are prevalent in modern therapeutic agents.

The pyridine ring itself is a cornerstone of pharmaceutical scaffolds, contributing to both the electronic properties and the three-dimensional shape of drug molecules. Its versatility allows for modifications at multiple positions, enabling the creation of diverse derivatives with tailored biological activities. In the context of Ethyl 3-(difluoromethyl)-4-iodo-2-methoxypyridine-5-acetate, the methoxy and acetoxy groups provide additional sites for chemical manipulation, further expanding its synthetic utility.

In recent years, Ethyl 3-(difluoromethyl)-4-iodo-2-methoxypyridine-5-acetate has been employed in the development of novel therapeutic entities targeting various diseases. For instance, its application in the synthesis of kinase inhibitors has shown promise in preclinical studies. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous cancers and inflammatory diseases. By leveraging the compound's reactivity, chemists have been able to construct potent inhibitors that selectively target specific kinases, thereby minimizing side effects.

The use of this intermediate has also extended to the development of antiviral agents. The structural motif present in Ethyl 3-(difluoromethyl)-4-iodo-2-methoxypyridine-5-acetate is reminiscent of several known antiviral drugs that interact with viral enzymes or receptors. Researchers have utilized this scaffold to design molecules capable of inhibiting viral replication by disrupting essential metabolic pathways. Preliminary data suggest that derivatives derived from this compound exhibit inhibitory activity against certain RNA viruses, highlighting its potential as a lead compound in antiviral drug discovery.

difluoromethyl) -4-(bold iodob) -2-(bold methoxypyridine -5-acetate has found applications in the synthesis of central nervous system (CNS) drugs. The ability to modify the pyridine core and introduce bioisosteric groups allows for the development of compounds with enhanced blood-brain barrier penetration. This is particularly important for treating neurological disorders where access to the brain is limited by this barrier. Several research groups have reported on using this intermediate to create novel neuroactive agents with potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.